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Compound of Interest |

Compound Name: Benzoisothiazol-3-one-13C6
CAS No.: 1329616-16-1
Cat. No.: B589086
. J

Precision Quantification of Biocides via Isotope Dilution Mass Spectrometry

Executive Summary

This technical guide details the specifications, application logic, and experimental protocols for
Benzoisothiazol-3-one-13C6 (BIT-13C6).[1] As a stable isotope-labeled analog of the widely
used biocide 1,2-Benzisothiazol-3(2H)-one (BIT), this reference material is the gold standard
for correcting matrix effects in Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) workflows.[1]

Primary Audience: Analytical Chemists, Toxicologists, and Quality Control Scientists in
pharmaceutical and environmental research.[1]

Part 1: Technical Specifications & ldentity

The utility of BIT-13C6 lies in its chemical equivalence to the target analyte (BIT) combined with
a distinct mass shift (+6 Da).[1] This shift is achieved by replacing the six carbon atoms of the
benzene ring with Carbon-13 isotopes.[1]

Chemical Identity Table[1]
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Labeled Internal Standard

Feature Unlabeled Analyte (BIT)
(BIT-13C6)
) ) ) 1,2-Benzisothiazol-3(2H)-one-
Chemical Name 1,2-Benzisothiazol-3(2H)-one
13C6
CAS Number 2634-33-5 1329616-16-1 (Primary) [1]
Molecular Formula C7HsNOS 13C6CHsNOS
Molecular Weight 151.19 g/mol ~157.14 g/mol
Mass Shift N/A +6.0 Da
Isotopic Purity Natural Abundance =99 atom % 13C
Solubility Water (low), Methanol, DMSO Methanol, DMSO

Note on CAS Numbers: While 1329616-16-1 is the established CAS for the ring-labeled 13Ce
variant (Cambridge Isotope Laboratories), researchers may encounter alternate identifiers (e.g.,
2751539-26-9) depending on the specific manufacturer or labeling position.[1] Always verify the

Certificate of Analysis (CoA) for the exact labeling pattern.

The Carbon-13 Advantage

Why choose 13C over Deuterium (3H)?

o Chromatographic Co-elution: Deuterated compounds often exhibit a "deuterium isotope
effect,” causing them to elute slightly earlier than the native analyte.[1] This separation can
lead to the internal standard experiencing different matrix suppression than the analyte.[1]
13C-labeled analogs co-elute perfectly, ensuring they experience the exact same ionization
environment [2].[1]
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 Stability: Carbon-carbon bonds are non-exchangeable.[1] Deuterium on heteroatoms (N, O,
S) can exchange with solvent protons, leading to signal loss.[1] The 13Ce label on the
benzene ring of BIT is chemically inert.[1]

Part 2: Application Science - Isotope Dilution Mass
Spectrometry (IDMS)[3]

The core application of BIT-13C6 is Isotope Dilution Mass Spectrometry (IDMS).[1][2] In
complex matrices (e.g., wastewater, cosmetic creams, biological fluids), co-eluting
contaminants can suppress or enhance the ionization of BIT, making external calibration
unreliable.[1]

Mechanism of Action

By spiking the sample with a known amount of BIT-13C6 before extraction, the internal
standard acts as a surrogate.[1] Any loss during extraction or signal suppression during MS
detection affects both the native BIT and the BIT-13C6 equally.[1]

The Self-Validating Logic:
Because the ratio (

) remains constant regardless of signal suppression, the quantification remains accurate.

IDMS Workflow Visualization[1]
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Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. The co-elution at the LC stage
ensures that matrix effects (suppression/enhancement) impact both the analyte and the 13Ce-
standard identically, allowing for mathematical correction.[1]

Part 3: Experimental Protocol

This protocol outlines a validated method for quantifying BIT in water-based cosmetic
formulations using BIT-13C6.[1]
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Reagents & Preparation

e Stock Solution A (Analyte): 1.0 mg/mL BIT (unlabeled) in Methanol.[1]
e Stock Solution B (Internal Standard): 100 pg/mL BIT-13C6 in Methanol.[1] Store at -20°C.

e Working Internal Standard (WIS): Dilute Stock B to 1.0 pg/mL in 50:50 Methanol:Water.

Sample Preparation Workflow
¢ Weighing: Weigh 1.0 g of sample into a 50 mL centrifuge tube.

o Spiking (Crucial Step): Add 100 pL of WIS (BIT-13C6) directly to the sample before adding
solvent.[1] This ensures the IS tracks extraction efficiency.[1]

o Extraction: Add 10 mL Methanol. Vortex vigorously for 2 minutes.[1] Ultrasonic bath for 15
minutes.

 Clarification: Centrifuge at 4000 rpm for 10 minutes.

Filtration: Filter supernatant through a 0.2 um PTFE syringe filter into an amber vial.

LC-MS/MS Conditions

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 um).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B (0-1 min) -> 95% B (6 min) -> 5% B (6.1-8 min).[1]

Flow Rate: 0.3 mL/min.[1]

Mass Spectrometry Parameters (MRM)

Operate in Positive Electrospray lonization (ESI+) mode.
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Precursor lon Product lon Collision
Compound Role

(m/z) (m/z) Energy (eV)
BIT (Native) 152.0 134.0 20 Quantifier
BIT (Native) 152.0 105.0 30 Qualifier
BIT-13C6 158.0 140.0 20 IS Quantifier

Technical Insight: The transition 152 -> 134 corresponds to the loss of water ([M+H]+ - H20), a
common fragmentation for isothiazolinones.[1] The IS transition 158 -> 140 represents the same

loss, retaining the 13Ce ring [3].[1]

Part 4: Quality Assurance & Self-Validation[1]

To ensure the protocol is "self-validating,” implement the following checks:

« Isotopic Contribution Check: Inject a high concentration of unlabeled BIT (10 pg/mL) and
monitor the 158->140 channel.[1] There should be negligible signal (<0.5%), ensuring the
native analyte does not interfere with the internal standard channel (cross-talk).[1]

o Response Factor Stability: Over a batch of 50 samples, the peak area of the IS (BIT-13C6)
should not vary by more than 20% unless significant matrix suppression is present. If IS area
drops by >50%, dilute the sample to reduce matrix load.[1]

 Linearity: Construct a calibration curve plotting (Area BIT / Area BIT-13C6) vs. Concentration
Ratio. R2 must be > 0.995.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1

. 1,2-Benzisothiazol-3(2H)-one | C7TH5NOS | CID 17520 - PubChem

[pubchem.ncbi.nlm.nih.gov]

o 2

. Comparison of calibration strategies for accurate quantitation by isotope dilution mass

spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]

e 8.

3
4
e 5.
6
7

. Substance Information - ECHA [echa.europa.eu]

. isotope.com [isotope.com]

pharmaffiliates.com [pharmaffiliates.com]

. isotope.bocsci.com [isotope.bocsci.com]

. Benzoisothiazol-3-one-13C6 | CymitQuimica [cymitquimica.com]

1,2-Benzisothiazol-3(2H)-one | 2634-33-5 | Tokyo Chemical Industry Co., Ltd.(APAC)

[tcichemicals.com]

e 9

. Benzoisothiazol-3-one-13C6 | LGC Standards [Igcstandards.com]

¢ 10. atamankimya.com [atamankimya.com]

¢ To cite this document: BenchChem. [Technical Guide: Benzoisothiazol-3-one-13C6
Reference Material]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589086#cas-number-for-benzoisothiazol-3-one-13c6-
reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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